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Compound of Interest

Compound Name: N-ethylcarbamoyl chloride

Cat. No.: B054608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-ethylcarbamoyl chloride, a key

reagent in synthetic chemistry. It covers its chemical properties, synthesis, reactivity, and

significant applications in the pharmaceutical and agrochemical industries. This document is

intended to serve as a detailed resource for professionals engaged in chemical research and

development.

Chemical Identity and Properties
N-ethylcarbamoyl chloride, as per the International Union of Pure and Applied Chemistry

(IUPAC) nomenclature, is the standardized name for this compound.[1] It belongs to the class

of organic compounds known as carbamoyl chlorides, which are characterized by the

R₂NC(O)Cl functional group.[2] These compounds are valuable intermediates in organic

synthesis due to the high reactivity of the electrophilic carbonyl chloride group.[2] N-
ethylcarbamoyl chloride is a moisture-sensitive, colorless to pale yellow liquid that is soluble

in nonpolar organic solvents.[2]

Table 1: Chemical Properties of N-ethylcarbamoyl chloride
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Property Value Source

IUPAC Name N-ethylcarbamoyl chloride [1]

CAS Number 41891-13-8 [1][2]

Molecular Formula C₃H₆ClNO [1][2]

Molecular Weight 107.54 g/mol [1][2]

Appearance Colorless to pale yellow liquid [2]

Density 1.101 g/cm³ [2]

InChI Key
PJLHXSBKGRJXHA-

UHFFFAOYSA-N
[1]

SMILES CCNC(=O)Cl [1]

Synthesis and Experimental Protocols
Carbamoyl chlorides are typically synthesized by reacting a corresponding amine with

phosgene or a phosgene equivalent like triphosgene.[3] The following is a representative

experimental protocol for the synthesis of a structurally similar compound, which can be

adapted for N-ethylcarbamoyl chloride.

Experimental Protocol: Synthesis of N-ethylcarbamoyl
chloride
This protocol is based on the synthesis of N-ethyl-N-methylcarbamoyl chloride and is adapted

for N-ethylcarbamoyl chloride.

Materials:

Ethylamine

Triphosgene (bis(trichloromethyl) carbonate)

Sodium bicarbonate
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Dichloromethane (DCM)

Water

Nitrogen gas supply

Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, condenser,

magnetic stirrer)

Procedure:

A three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a

condenser connected to a nitrogen inlet is charged with sodium bicarbonate and

dichloromethane.

Triphosgene is carefully added to the slurry under a nitrogen atmosphere.

The mixture is cooled to 10-15°C using an ice bath.

A solution of ethylamine in dichloromethane is added dropwise to the reaction mixture over a

period of 2 hours, maintaining the temperature between 10-15°C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for an additional 3 hours.

The reaction progress can be monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is filtered to remove the sodium chloride byproduct.

The filtrate is then concentrated under reduced pressure to yield N-ethylcarbamoyl
chloride as a liquid.

Safety Precautions: Phosgene and its equivalents like triphosgene are highly toxic and should

be handled with extreme caution in a well-ventilated fume hood. Appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety goggles, must be worn.

Chemical Reactivity and Applications
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The primary reactivity of N-ethylcarbamoyl chloride is centered on the electrophilic carbonyl

carbon. This allows it to readily undergo nucleophilic substitution reactions with a variety of

nucleophiles, such as amines, alcohols, and thiols.[2] This reactivity makes it a crucial building

block for introducing the N-ethylcarbamoyl moiety into more complex molecules.[2]

Caption: General Nucleophilic Substitution Reaction of N-ethylcarbamoyl chloride.

Role in Pharmaceutical Synthesis
N-ethylcarbamoyl chloride is a vital intermediate in the synthesis of various pharmaceutical

agents.[2] The N-ethylcarbamoyl group can significantly influence the pharmacological profile

of a molecule.[2] It is used in the synthesis of:

Benzamide derivatives: These serve as precursors for a range of therapeutic agents.[2]

Hsp90 Inhibitors: Heat shock protein 90 (Hsp90) is a molecular chaperone that is a target in

cancer therapy. N-ethylcarbamoyl chloride is used in the synthesis of some Hsp90

inhibitors.[2]

Rivastigmine: A related compound, N-ethyl-N-methylcarbamoyl chloride, is a key

intermediate in the synthesis of Rivastigmine, a drug used to treat dementia associated with

Alzheimer's and Parkinson's diseases.[4][5]
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Caption: Simplified Hsp90 Inhibition Pathway.

Role in Agrochemical Synthesis
This class of compounds also serves as precursors in the production of agrochemicals.[2] For

instance, they are used in the synthesis of thiocarbamate herbicides through reaction with

thiols.[2]

Synthetic Workflow
The general utility of N-ethylcarbamoyl chloride as a synthetic intermediate can be visualized

in the following workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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